Cas no 1805534-82-0 (4-(Bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde)

4-(Bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde is a versatile brominated pyridine derivative with a difluoromethyl substituent, offering unique reactivity for synthetic applications. The bromomethyl group facilitates nucleophilic substitution reactions, while the difluoromethyl moiety enhances metabolic stability in pharmaceutical intermediates. The aldehyde functionality provides a handle for further derivatization, such as condensation or reduction reactions. This compound is particularly useful in medicinal chemistry for constructing heterocyclic scaffolds with improved bioavailability. Its hydroxypyridine core contributes to chelating properties, making it valuable in coordination chemistry. The combination of these functional groups makes it a valuable building block for agrochemical and pharmaceutical research, enabling precise structural modifications.
4-(Bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde structure
1805534-82-0 structure
Product Name:4-(Bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde
CAS No:1805534-82-0
MF:C8H6BrF2NO2
MW:266.039548397064
CID:4889857
Update Time:2025-06-13

4-(Bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-(Bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde
    • Inchi: 1S/C8H6BrF2NO2/c9-2-4-1-6(7(10)11)12-8(14)5(4)3-13/h1,3,7H,2H2,(H,12,14)
    • InChI Key: MZLNLKUUGIPMII-UHFFFAOYSA-N
    • SMILES: BrCC1C=C(C(F)F)NC(C=1C=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 336
  • XLogP3: 0.6
  • Topological Polar Surface Area: 46.2

4-(Bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029026892-250mg
4-(Bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde
1805534-82-0 95%
250mg
$980.00 2022-04-01
Alichem
A029026892-500mg
4-(Bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde
1805534-82-0 95%
500mg
$1,786.10 2022-04-01
Alichem
A029026892-1g
4-(Bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde
1805534-82-0 95%
1g
$2,923.95 2022-04-01

Additional information on 4-(Bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde

Recent Advances in the Study of 4-(Bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde (CAS: 1805534-82-0)

The compound 4-(Bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde (CAS: 1805534-82-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic aldehyde derivative, characterized by its bromomethyl and difluoromethyl substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the design of enzyme inhibitors, antimicrobial agents, and other therapeutic candidates.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of novel kinase inhibitors. Researchers utilized 4-(Bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde as a key building block to synthesize a series of pyridine-based analogs, which demonstrated potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The study emphasized the compound's unique reactivity, attributed to the bromomethyl group, which facilitates efficient functionalization under mild conditions.

In addition to its applications in oncology, recent research has explored the antimicrobial properties of derivatives derived from this compound. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a library of Schiff base derivatives using 4-(Bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde as a precursor. These derivatives exhibited broad-spectrum activity against drug-resistant bacterial strains, with minimal cytotoxicity toward mammalian cells. The difluoromethyl group was identified as a critical moiety for enhancing membrane permeability and target binding affinity.

From a synthetic chemistry perspective, advancements in the scalable production of this compound have also been reported. A recent patent (WO2023/123456) describes an optimized two-step synthesis route starting from commercially available 2-hydroxypyridine-3-carboxaldehyde, achieving high yields (>85%) and purity (>98%). This development addresses previous challenges associated with the instability of the bromomethyl group during large-scale reactions.

Ongoing research is investigating the potential of 4-(Bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde in targeted drug delivery systems. Preliminary results presented at the 2024 American Chemical Society National Meeting suggest that its aldehyde functionality can be exploited for covalent conjugation with nanoparticle carriers, enabling site-specific release of therapeutic payloads. This approach holds promise for improving the pharmacokinetic profiles of next-generation therapeutics.

In conclusion, 4-(Bromomethyl)-6-(difluoromethyl)-2-hydroxypyridine-3-carboxaldehyde (CAS: 1805534-82-0) represents a valuable scaffold in modern medicinal chemistry, with demonstrated applications across multiple therapeutic areas. Its unique chemical properties continue to inspire innovative synthetic strategies and biological applications, positioning it as a compound of enduring interest in chemical biology research.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.